Cas no 3070-68-6 (Hexanoic acid, 2-methylene-, methyl ester)
3070-68-6 structure
Product Name:Hexanoic acid, 2-methylene-, methyl ester
Hexanoic acid, 2-methylene-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 2-methylene-, methyl ester
- methyl 2-methylidenehexanoate
- 2-methylenehexanoic acid methyl ester
- 2-methylenehexylcarbonic acid methyl ester
- 2-n-butylacrylic acid methyl ester
- CTK1C6522
- methyl 2-methylenehexanoate
- methyl butacrylate
- NSC319473
- methyl butylacrylate
- DTXSID60317621
- NSC-319473
- 3070-68-6
- SCHEMBL1298659
-
- Inchi: 1S/C8H14O2/c1-4-5-6-7(2)8(9)10-3/h2,4-6H2,1,3H3
- InChI Key: USUBUUXHLGKOHN-UHFFFAOYSA-N
- SMILES: O(C)C(C(=C)CCCC)=O
Computed Properties
- Exact Mass: 142.09942
- Monoisotopic Mass: 142.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.894
- Boiling Point: 169.1°Cat760mmHg
- Flash Point: 47.8°C
- Refractive Index: 1.422
- PSA: 26.3
- LogP: 1.90580
Hexanoic acid, 2-methylene-, methyl ester Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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